![molecular formula C8H8O4 B3261145 4,6-dimethyl-2-oxo-2H-pyran-3-carboxylic acid CAS No. 33953-26-3](/img/structure/B3261145.png)
4,6-dimethyl-2-oxo-2H-pyran-3-carboxylic acid
Overview
Description
4,6-Dimethyl-2-oxo-2H-pyran-3-carboxylic acid is a chemical compound with the molecular formula C8H8O4 . It has a molecular weight of 168.151 .
Molecular Structure Analysis
The molecular structure of 4,6-dimethyl-2-oxo-2H-pyran-3-carboxylic acid consists of a pyran ring, which is a six-membered heterocyclic ring with one oxygen atom and five carbon atoms. The 4,6-dimethyl-2-oxo- substitutions refer to the positions of the methyl groups and the carbonyl group on the pyran ring .Scientific Research Applications
Photoprotective Reagent
- Application : 4,6-dimethyl-2-oxo-2H-pyran-3-carboxylic acid has been used as a photoprotective reagent during the photolysis of the Salmonella sialidase . Photoprotective compounds shield sensitive molecules from harmful UV radiation, making them valuable in biological and chemical studies.
Synthesis of Glycoproteins
- Application : Bis(pyrid-2-yl) disulfides, which can be derived from this compound, find use in glycoprotein synthesis . Glycoproteins play essential roles in cell signaling, immune responses, and disease processes.
Anti-HIV Activity
- Application : Some derivatives of 4,6-dimethyl-2-oxo-2H-pyran-3-carboxylic acid exhibit anti-HIV activity . Understanding their mechanisms of action could contribute to antiviral drug development.
Construction of Heterocyclic Systems
- Application : Bis(pyrid-2-yl) disulfides are interesting reagents for constructing heterocyclic systems . These systems are prevalent in medicinal chemistry and materials science.
Corrosion Inhibition
- Application : Bis(pyrid-2-yl) disulfides have been investigated as acid corrosion inhibitors for low-carbon steel . Their protective properties can help prevent metal degradation in industrial settings.
LC-MS Analysis
- Application : Researchers have used LC-MS analysis to study compounds related to 4,6-dimethyl-2-oxo-2H-pyran-3-carboxylic acid . This analytical technique provides insights into molecular structures and fragmentation patterns.
Mechanism of Action
properties
IUPAC Name |
4,6-dimethyl-2-oxopyran-3-carboxylic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8O4/c1-4-3-5(2)12-8(11)6(4)7(9)10/h3H,1-2H3,(H,9,10) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DKYBNUZQEWAUNR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=O)O1)C(=O)O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
168.15 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4,6-dimethyl-2-oxo-2H-pyran-3-carboxylic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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